Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate

Specification

• CAS No.: 1256633-41-6
• Molecular Formula: C12H10FN3O4
• Molecular Weight: 279.227
• IUPAC Name: ethyl 4-fluoro-2-nitro-5-pyrazol-1-ylbenzoate
• Standard InChI: InChI=1S/C12H10FN3O4/c1-2-20-12(17)8-6-11(15-5-3-4-14-15)9(13)7-10(8)16(18)19/h3-7H,2H2,1H3
• Standard InChI Key: QZAVUQIQAFBBIY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C=C1[N+](=O)[O-])F)N2C=CC=N2

Introduction

Chemical Identification and Structure

Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate is uniquely identified through several standardized chemical identification systems, providing researchers clear reference points for this compound.

Identifier Type	Value
CAS Number	1256633-41-6
Molecular Formula	C12H10FN3O4
Molecular Weight	279.227 g/mol
IUPAC Name	ethyl 4-fluoro-2-nitro-5-pyrazol-1-ylbenzoate
Standard InChI	InChI=1S/C12H10FN3O4/c1-2-20-12(17)8-6-11(15-5-3-4-14-15)9(13)7-10(8)16(18)19/h3-7H,2H2,1H3
Standard InChIKey	QZAVUQIQAFBBIY-UHFFFAOYSA-N
SMILES Notation	CCOC(=O)C1=CC(=C(C=C1N+[O-])F)N2C=CC=N2
PubChem Compound ID	73553905

The compound's identification data is consistent across multiple chemical databases and supplier catalogs, facilitating accurate reference in research contexts.

Structural Characteristics

The molecular structure of Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate features several key components that contribute to its chemical properties and potential applications:

• A benzoate backbone serving as the central structural element

• A pyrazole ring (five-membered heterocyclic structure) attached at position 5

• A fluorine atom at position 4, providing unique reactivity characteristics

• A nitro group at position 2, offering potential for further functionalization

• An ethyl ester group, contributing to the compound's solubility profile

This unique arrangement of functional groups creates a compound with specific chemical reactivity patterns that make it valuable for precise chemical synthesis applications.

Physical and Chemical Properties

General Properties

The physical and chemical properties of Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate determine its behavior in various experimental conditions and guide appropriate handling procedures.

Property	Characteristic
Physical Appearance	Not specified in available data
Solubility	Soluble in organic solvents; specific solubility parameters not provided
Stability	Stable at room temperature when stored away from moisture
Standard Purity	≥97% in commercial preparations

These properties influence the compound's utility in laboratory settings and dictate appropriate handling protocols.

Stability Considerations

When working with Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate in solution form, stability becomes an important consideration for research validity:

• Stock solutions stored at -80°C remain viable for approximately 6 months

• When stored at -20°C, solutions should be used within 1 month

• Repeated freezing and thawing cycles significantly impact compound stability

• Separate packaging of prepared solutions is recommended to maintain integrity

These stability parameters are crucial for researchers to consider when designing experiments involving this compound over extended timeframes.

Research Applications

Concentration	1 mg Compound	5 mg Compound	10 mg Compound
1 mM	3.5814 mL solvent	17.907 mL solvent	35.8141 mL solvent
5 mM	0.7163 mL solvent	3.5814 mL solvent	7.1628 mL solvent
10 mM	0.3581 mL solvent	1.7907 mL solvent	3.5814 mL solvent

This standardized approach ensures consistent concentration preparation across experimental protocols.

Supplier	Catalog Number	Package Sizes	Purity	Notes
Vulcanchem	VC0110705	Not specified	Not specified	For research use only
AChemBlock	U140074	Not specified	97%	Building block category
GlpBio	GF12297	Sample: 25 μL, 10mM	>98%	Research use only
Aladdin Scientific	E692026	250mg, 1g	≥97%	8-12 week lead time

This information provides researchers with sourcing options based on quantity needs, purity requirements, and delivery timeframes.

Supply Considerations

Some suppliers note specific considerations regarding the availability of Ethyl 4-Fluoro-2-nitro-5-(1-pyrazolyl)benzoate:

• Extended lead times may apply (8-12 weeks reported by some suppliers)

• Production may require special sourcing of materials

• Shipping conditions vary (room temperature or blue ice) based on product form

• Sample sizes are available for evaluation purposes before larger quantity purchases

These supply chain factors should be incorporated into research planning timelines when this compound is required.